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Compound of Interest

Compound Name: UT-155

Cat. No.: B611605

Audience: Researchers, scientists, and drug development professionals.

Abstract: This document provides a detailed protocol for the preparation, storage, and handling
of a stock solution for UT-155, a selective and potent androgen receptor (AR) antagonist and
degrader.[1][2][3][4] The protocol outlines the necessary calculations, materials, and
procedures to accurately prepare a concentrated stock solution in Dimethyl Sulfoxide (DMSO)
for use in various in vitro and in vivo research applications. Adherence to these guidelines is
crucial for ensuring the stability, activity, and reproducibility of experimental results involving
UT-155.

Quantitative Data Summary

The key properties and recommended conditions for UT-155 are summarized in the tables
below for quick reference.

Table 1: Chemical and Physical Properties of UT-155
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Property Value Source(s)
Molecular Formula C20H15F4N30:2 [1112]
Molecular Weight 405.35 g/mol [L112][31[41[5]
CAS Number 2031161-35-8 [11121[31[4]
Appearance White to off-white solid [1114]
Purity >98% [2]

Table 2: Solubility and Storage of UT-155
Parameter Recommendation Source(s)
Solvent Dimethyl Sulfoxide (DMSO) [1]

Solubility in DMSO

130 mg/mL (approx. 320.71
mM)

[1]

Storage (Powder)

-20°C for up to 3 years

[1](6]

Storage (Stock Solution)

-80°C for up to 1-2 years

[1]14]

Freeze-Thaw Cycles

Avoid repeated cycles

[6]7]

Signaling Pathway of UT-155

UT-155 is a potent antagonist of the androgen receptor (AR) and also functions as a selective
AR degrader (SARD).[2][8] It binds to the AR, preventing its translocation to the nucleus,
subsequent binding to Androgen Response Elements (ARES) on DNA, and transcription of
target genes like Prostate-Specific Antigen (PSA) and FKBP5.[1][4] This dual mechanism of
antagonism and degradation makes it effective against both wild-type and mutant AR variants

implicated in castration-resistant prostate cancer.[1][8]
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Caption: Mechanism of UT-155 as an Androgen Receptor antagonist and degrader.

Experimental Protocols
Materials and Equipment

o UT-155 powder
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e Anhydrous or molecular sieve-dried Dimethyl Sulfoxide (DMSO), cell culture grade[7][9]
o Calibrated analytical balance

» Sterile, amber or opaque microcentrifuge tubes or glass vials

e \ortex mixer

» Sonicator (optional, for enhancing dissolution)[1]

» Calibrated micropipettes and sterile filter tips

o Personal Protective Equipment (PPE): safety glasses, gloves, lab coat

Safety Precautions

o Handle UT-155 powder in a chemical fume hood or a ventilated enclosure to prevent
inhalation.

o Wear appropriate PPE at all times.

o DMSO is an aprotic solvent and can facilitate the absorption of chemicals through the skin.
Handle with care.[9]

o Consult the Safety Data Sheet (SDS) for UT-155 before handling.

Protocol for Preparing a 100 mM UT-155 Stock Solution

This protocol describes the preparation of 1 mL of a 100 mM stock solution. The procedure can
be scaled as needed.

Step 1: Calculation Use the following formula to determine the mass of UT-155 required: Mass
(mg) = Desired Concentration (mol/L) x Molecular Weight ( g/mol ) x Volume (L) x 1000

e Desired Concentration: 100 mM = 0.1 mol/L
» Molecular Weight: 405.35 g/mol

e Volume: 1 mL=0.001L
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Mass (mg) = 0.1 mol/L x 405.35 g/mol x 0.001 L x 1000 = 40.54 mg

Step 2: Weighing UT-155

» Place a sterile, empty microcentrifuge tube on the analytical balance and tare it.
o Carefully weigh out 40.54 mg of UT-155 powder and add it to the tube.

Step 3: Dissolving UT-155

e Add 1 mL of anhydrous DMSO to the tube containing the UT-155 powder.

o Securely cap the tube and vortex thoroughly for 2-3 minutes until the powder is completely
dissolved.

 Visually inspect the solution against a light source to ensure no solid particles remain. If
dissolution is slow, gentle warming (to no higher than 37°C) or sonication can be used to
facilitate the process.[1][6][10]

Step 4: Aliquoting and Storage

Once the UT-155 is fully dissolved, aliquot the stock solution into smaller, single-use volumes
(e.g., 10-50 pL) in sterile, opaque microcentrifuge tubes.

Aliquoting prevents contamination and degradation from repeated freeze-thaw cycles.[6][7]

Label each aliquot clearly with the compound name, concentration, and date of preparation.

Store the aliquots at -80°C for long-term storage (up to 1-2 years).[1][4]

Experimental Workflow and Dilution
Workflow for Stock Solution Preparation
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Caption: Workflow for preparing UT-155 stock solution in DMSO.

Preparing Working Solutions

When preparing working solutions for cell culture experiments, it is critical to minimize the final
DMSO concentration to avoid solvent-induced toxicity, typically keeping it below 0.1% to 0.5%.
[6I[91[11]

Example: Preparing a 10 uM Working Solution

Thaw one aliquot of the 100 mM UT-155 stock solution at room temperature.

o Perform a serial dilution. First, prepare an intermediate dilution (e.g., 1 mM) by adding 1 pL
of the 100 mM stock to 99 pL of sterile culture medium or buffer.

e Next, add 1 pyL of the 1 mM intermediate solution to 99 pL of culture medium to achieve the
final 10 uM working concentration.

e Important: Always add the DMSO stock solution to the aqueous medium, not the other way
around, and mix immediately to prevent precipitation.[9] Always include a vehicle control
(medium with the same final concentration of DMSO) in your experiments.[7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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dmso]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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